Cas no 959-27-3 (cis-1,4-diphenylbut-2-ene-1,4-dione)

• Product Name: cis-1,4-diphenylbut-2-ene-1,4-dione
• CAS No: 959-27-3
• MF: C₁₆H₁₂O₂
• MW: 236.265284538269
• CID: 1001868
• PubChem ID: 1549518
• Update Time: 2025-04-20

cis-1,4-diphenylbut-2-ene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• cis-1,4-diphenylbut-2-ene-1,4-dione
• (Z)-1,4-Diphenyl-2-butene-1,4-dione
• cis-1,2-Dibenzoylethylene
• NSC120596
• 2-Butene-1, 1,4-diphenyl-, (Z)-
• SCHEMBL11073619
• cis-Dibenzoylethylene
• NSC-120596
• 959-27-3
• (Z)-1,4-diphenylbut-2-ene-1,4-dione

• Inchi： 1S/C16H12O2/c17-15(13-7-3-1-4-8-13)11-12-16(18)14-9-5-2-6-10-14/h1-12H/b12-11-
• InChI Key： WYCXGQSQHAXLPK-QXMHVHEDSA-N
• SMILES： O=C(/C=C\C(C1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 236.083729621g/mol
• Monoisotopic Mass: 236.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.1Ų